Cas no 42413-03-6 (3-chloro-4-methylbenzene-1-sulfonyl chloride)

3-chloro-4-methylbenzene-1-sulfonyl chloride Properties

Names and Identifiers

• 3-Chloro-4-methylbenzene-1-sulfonyl chloride
• 3-Chloro-4-methylbenzenesulphonyl chloride
• 3-Chloro-p-toluenesulphonyl chloride
• 3-CHLORO-4-METHYLBENZENESULFONYL CHLORIDE
• 2-Chlorotoluene-4-sulfonic acid chloride
• 3-Chloro-4-toluenesulfonyl chloride
• 3-Chloro-p-toluene sulfochloride
• NSC90118
• PubChem5098
• NCIOpen2_006167
• GNYVVCRRZRVBDD-UHFFFAOYSA-N
• 3-Chloro-p-toluenesulfonyl chloride
• 2-chloro-p-toluenesulfonyl chloride
• STR02681
• STK502404
• SBB046749
• BBL037537
• VZ26647
• MCUL
• 2-chloro-p-toluenesulfochloride
• 3-chloro-4-methylbenzene-1-sulfonyl chloride
• EN300-39543
• CK2501
• 3-chloro-4-methyl-benzenesulfonyl chloride
• 42413-03-6
• SY045446
• NSC 90118
• 3-chloranyl-4-methyl-benzenesulfonyl chloride
• 3-Chloro-4-methyl-1-benzenesulfonyl Chloride
• 3-Chloro-4-methylbenzenesulfonyl chloride, 97%
• FT-0615416
• 3-CHLORO-4-METHYLBENZENE-1-SULFONYLCHLORIDE
• AM62603
• NS00031175
• 2-chloro-toluene-4-sulfonic acid chloride
• J-200055
• 3-Chloro-4-methylphenylsulfonyl chloride
• 3-chloro-4-methylbenzensulfonyl chloride
• BP-10509
• A825891
• CS-W013047
• NSC-90118
• MFCD00203987
• AKOS000150854
• F9995-2521
• SCHEMBL242381
• DTXSID50962462
• EC 412-890-1
• DB-050910
• ALBB-001013
• +Expand

• MDL： MFCD00203987
• InChIKey： GNYVVCRRZRVBDD-UHFFFAOYSA-N
• Inchi： 1S/C7H6Cl2O2S/c1-5-2-3-6(4-7(5)8)12(9,10)11/h2-4H,1H3
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1C([H])([H])[H])S(=O)(=O)Cl
• BRN： 2364094

Computed Properties

• Exact Mass: 223.94700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 223.947
• Heavy Atom Count: 12
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.5

Experimental Properties

• LogP: 3.65670
• PSA: 42.52000
• Refractive Index: 1.559
• Boiling Point: 306 ºC
• Melting Point: 34-38 °C (lit.)
• Flash Point: 139 ºC
• Color/Form: crystal
• Solubility: React with water
• Sensitiveness: Moisture Sensitive
• Density: 1.458

3-chloro-4-methylbenzene-1-sulfonyl chloride Security Information

• Symbol: GHS05 GHS07
• WGK Germany：2
• Safety Term：8
• Safety Instruction： S23-S26-S36/37/39-S45-S61
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34; R43; R52/53
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314-H317-H412
• Warning Statement： P273-P280-P305+P351+P338-P310
• PackingGroup：II
• Risk Phrases： 34-43-52/53
• Signal Word：Danger
• HazardClass：8

3-chloro-4-methylbenzene-1-sulfonyl chloride Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%